Cas no 921532-55-0 (N-{2-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-9H-xanthene-9-carboxamide)

• Product Name: N-{2-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-9H-xanthene-9-carboxamide
• CAS No: 921532-55-0
• MF: C₂₆H₂₀ClN₃O₃
• MW: 457.908305168152
• CID: 6420737
• PubChem ID: 18569754
• Update Time: 2025-07-10

N-{2-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-9H-xanthene-9-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{2-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-9H-xanthene-9-carboxamide
• AKOS024630072
• N-{2-[3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-9H-xanthene-9-carboxamide
• F2236-0394
• N-[2-[3-(4-chlorophenyl)-6-oxopyridazin-1-yl]ethyl]-9H-xanthene-9-carboxamide
• N-(2-(3-(4-chlorophenyl)-6-oxopyridazin-1(6H)-yl)ethyl)-9H-xanthene-9-carboxamide
• 921532-55-0

• Inchi： 1S/C26H20ClN3O3/c27-18-11-9-17(10-12-18)21-13-14-24(31)30(29-21)16-15-28-26(32)25-19-5-1-3-7-22(19)33-23-8-4-2-6-20(23)25/h1-14,25H,15-16H2,(H,28,32)
• InChI Key： LKYLVBKVLHCPTF-UHFFFAOYSA-N
• SMILES： C1(C(NCCN2N=C(C3=CC=C(Cl)C=C3)C=CC2=O)=O)C2=C(C=CC=C2)OC2=C1C=CC=C2

Computed Properties

• Exact Mass: 457.1193192g/mol
• Monoisotopic Mass: 457.1193192g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 770
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 71Ų

Additional information on N-{2-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-9H-xanthene-9-carboxamide

Introduction to N-{2-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-9H-xanthene-9-carboxamide and CAS No. 921532-55-0

N-{2-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-9H-xanthene-9-carboxamide is a sophisticated organic compound characterized by its intricate molecular structure and potential biological activities. This compound, identified by the CAS number 921532-55-0, has garnered significant attention in the field of pharmaceutical research due to its unique chemical properties and promising applications in drug development.

The molecular framework of N-{2-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-9H-xanthene-9-carboxamide incorporates several key structural motifs that contribute to its biological relevance. The presence of a xanthene core, combined with an amide functional group and a pyridazine moiety, suggests potential interactions with biological targets such as enzymes and receptors. These structural features make it a valuable candidate for further exploration in medicinal chemistry.

Recent advancements in chemical biology have highlighted the importance of heterocyclic compounds in drug discovery. The xanthene scaffold, in particular, has been extensively studied for its role in various pharmacological applications. Its ability to modulate biological pathways makes it an attractive scaffold for designing novel therapeutic agents. The incorporation of a chlorophenyl group into the molecule further enhances its pharmacological profile by introducing lipophilicity and potential binding affinity to specific targets.

The pyridazine ring in N-{2-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-9H-xanthene-9-carboxamide is another critical feature that contributes to its biological activity. Pyridazines are known for their versatility in medicinal chemistry, often serving as key components in bioactive molecules. Their presence in this compound suggests potential interactions with enzymes and receptors involved in various disease pathways.

Current research in the field of pharmaceutical chemistry has demonstrated the significance of amide linkages in drug design. The amide group in this compound not only contributes to its molecular stability but also enhances its solubility and bioavailability. These properties are crucial for the development of effective therapeutic agents that can be efficiently absorbed and utilized by the body.

The synthesis of N-{2-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-9H-xanthene-9-carboxamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. The use of advanced synthetic methodologies ensures the high yield and purity of the final product. This compound exemplifies the sophistication of modern chemical synthesis techniques and their application in producing complex organic molecules.

In vitro studies have begun to uncover the potential biological activities of N-{2-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-9H-xanthene-9-carboxamide. Preliminary results suggest that this compound exhibits inhibitory effects on certain enzymes and may have therapeutic potential in areas such as inflammation and cancer. These findings underscore the importance of continued research into this molecule and its derivatives.

The integration of computational methods into drug discovery has accelerated the process of identifying promising candidates like N-{2-3-(4-chlorophenyl)-6-oxyo1,6-dihydropyridazin - 1 - ylethyl } - 9 H - xanthene - 9 - carboxamide . Molecular docking studies have been particularly useful in predicting binding interactions between this compound and biological targets. These predictions provide valuable insights into its mechanism of action and help guide further experimental investigations.

The future prospects for N-{2 - 3 - (4 - chlorophenyl) - 6 - oxo - 1 , 6 - dihydrop y ridazin - 1 - ylethyl } - 9 H - xanthen e - 9 - carboxamide are promising, with ongoing research aimed at optimizing its pharmacological properties. By leveraging cutting-edge synthetic techniques and computational methods, scientists hope to develop novel derivatives with enhanced efficacy and reduced side effects. This compound represents a significant step forward in the quest for new therapeutic agents.